Cas no 2098142-06-2 (Methyl 6-(4,4-difluoropiperidin-1-yl)pyridazine-3-carboxylate)

• Product Name: Methyl 6-(4,4-difluoropiperidin-1-yl)pyridazine-3-carboxylate
• CAS No: 2098142-06-2
• MF: C₁₁H₁₃F₂N₃O₂
• MW: 257.236629247665
• CID: 5729299
• PubChem ID: 121206146
• Update Time: 2025-09-27

Methyl 6-(4,4-difluoropiperidin-1-yl)pyridazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• F1967-5297
• starbld0022480
• AKOS026715304
• 2098142-06-2
• methyl 6-(4,4-difluoropiperidin-1-yl)pyridazine-3-carboxylate
• 3-Pyridazinecarboxylic acid, 6-(4,4-difluoro-1-piperidinyl)-, methyl ester
• Methyl 6-(4,4-difluoropiperidin-1-yl)pyridazine-3-carboxylate

• Inchi： 1S/C11H13F2N3O2/c1-18-10(17)8-2-3-9(15-14-8)16-6-4-11(12,13)5-7-16/h2-3H,4-7H2,1H3
• InChI Key： JXARTHJXVJIEQF-UHFFFAOYSA-N
• SMILES： FC1(CCN(C2=CC=C(C(=O)OC)N=N2)CC1)F

Computed Properties

• Exact Mass: 257.09758299g/mol
• Monoisotopic Mass: 257.09758299g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.3Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 433.4±45.0 °C(Predicted)
• pka: 1.45±0.10(Predicted)

Additional information on Methyl 6-(4,4-difluoropiperidin-1-yl)pyridazine-3-carboxylate

Comprehensive Overview of Methyl 6-(4,4-difluoropiperidin-1-yl)pyridazine-3-carboxylate (CAS No. 2098142-06-2)

Methyl 6-(4,4-difluoropiperidin-1-yl)pyridazine-3-carboxylate (CAS No. 2098142-06-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the pyridazine family, a class of heterocyclic compounds known for their versatility in drug discovery and material science. The presence of the 4,4-difluoropiperidinyl moiety enhances its potential as a bioactive scaffold, making it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the demand for fluorinated compounds like Methyl 6-(4,4-difluoropiperidin-1-yl)pyridazine-3-carboxylate has surged, driven by their enhanced metabolic stability and bioavailability. Fluorination is a key strategy in modern medicinal chemistry, as it often improves the pharmacokinetic properties of drug candidates. This compound’s CAS No. 2098142-06-2 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Researchers are particularly interested in its potential applications in central nervous system (CNS) disorders, cancer therapeutics, and anti-inflammatory agents.

The synthesis of Methyl 6-(4,4-difluoropiperidin-1-yl)pyridazine-3-carboxylate involves multi-step organic reactions, including nucleophilic substitution and esterification. Its molecular structure features a pyridazine core substituted with a carboxylate ester and a difluoropiperidine group, which contribute to its chemical reactivity and interaction with biological targets. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize and purify this compound, ensuring high purity for research applications.

One of the trending topics in the scientific community is the exploration of fluorinated heterocycles for their role in drug design. Methyl 6-(4,4-difluoropiperidin-1-yl)pyridazine-3-carboxylate aligns with this trend, as its fluorine atoms can influence binding affinity and selectivity toward biological targets. Questions frequently searched online include: "How does fluorination improve drug efficacy?" and "What are the latest advances in pyridazine-based therapeutics?" This compound serves as a case study for addressing these inquiries, highlighting its potential in next-generation pharmaceuticals.

Beyond pharmaceuticals, Methyl 6-(4,4-difluoropiperidin-1-yl)pyridazine-3-carboxylate has applications in agrochemical development. Its structural motifs are being investigated for their utility in designing pesticides and herbicides, leveraging the stability imparted by the difluoropiperidine group. The compound’s CAS No. 2098142-06-2 is often referenced in patents and research papers focusing on sustainable crop protection solutions, a hot topic in the era of climate change and food security challenges.

From a commercial perspective, the availability of Methyl 6-(4,4-difluoropiperidin-1-yl)pyridazine-3-carboxylate is critical for laboratories and industries engaged in high-throughput screening and lead optimization. Suppliers and manufacturers emphasize its role as a building block for more complex molecules, catering to the growing demand for custom synthesis services. Researchers often search for "where to buy CAS 2098142-06-2" or "synthetic routes for pyridazine derivatives," underscoring the compound’s practical significance.

In conclusion, Methyl 6-(4,4-difluoropiperidin-1-yl)pyridazine-3-carboxylate (CAS No. 2098142-06-2) represents a compelling example of how fluorinated heterocycles are shaping the future of drug discovery and agrochemical innovation. Its unique chemical properties and broad applicability make it a valuable asset for researchers tackling some of the most pressing challenges in science and technology today. As interest in personalized medicine and green chemistry grows, this compound is poised to remain at the forefront of scientific exploration.